N-benzyl-6-(3,4-dimethyl-1-piperazinyl)[1,2,5]oxadiazolo[3,4-b]pyrazin-5-amine

• IUPAC Name: N-benzyl-5-(3,4-dimethylpiperazin-1-yl)-[1,2,5]oxadiazolo[3,4-b]pyrazin-6-amine
• InChI: InChI=1S/C17H21N7O/c1-12-11-24(9-8-23(12)2)17-16(18-10-13-6-4-3-5-7-13)19-14-15(20-17)22-25-21-14/h3-7,12H,8-11H2,1-2H3,(H,18,19,21)
• InChI Key: IXUPSGXGJRODBV-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CCN1C)C2=NC3=NON=C3N=C2NCC4=CC=CC=C4
• Molecular Formula: C17H21N7O
• Molecular Weight: 339.4 g/mol

Description

N-benzyl-6-(3,4-dimethyl-1-piperazinyl)[1,2,5]oxadiazolo[3,4-b]pyrazin-5-amine, also known as ODQ, is a potent and selective inhibitor of soluble guanylyl cyclase (sGC). It is a heterocyclic compound that has been widely used in scientific research to study the role of sGC in various biological processes.

Mechanism of Action

N-benzyl-6-(3,4-dimethyl-1-piperazinyl)[1,2,5]oxadiazolo[3,4-b]pyrazin-5-amine inhibits the activity of sGC by binding to its heme group, which is essential for the enzyme's function. This leads to a decrease in the production of cyclic guanosine monophosphate (cGMP), a second messenger that plays a critical role in regulating various biological processes. The inhibition of sGC by N-benzyl-6-(3,4-dimethyl-1-piperazinyl)[1,2,5]oxadiazolo[3,4-b]pyrazin-5-amine can lead to vasoconstriction, platelet aggregation, and other physiological effects.
Biochemical and Physiological Effects:
N-benzyl-6-(3,4-dimethyl-1-piperazinyl)[1,2,5]oxadiazolo[3,4-b]pyrazin-5-amine has been shown to have a wide range of biochemical and physiological effects, depending on the specific biological system being studied. For example, in vascular smooth muscle cells, N-benzyl-6-(3,4-dimethyl-1-piperazinyl)[1,2,5]oxadiazolo[3,4-b]pyrazin-5-amine can lead to vasoconstriction by inhibiting the production of cGMP, which normally promotes vasodilation. In platelets, N-benzyl-6-(3,4-dimethyl-1-piperazinyl)[1,2,5]oxadiazolo[3,4-b]pyrazin-5-amine can inhibit the activation of sGC, leading to decreased levels of cGMP and reduced platelet aggregation.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-benzyl-6-(3,4-dimethyl-1-piperazinyl)[1,2,5]oxadiazolo[3,4-b]pyrazin-5-amine is its selectivity for sGC, which allows researchers to study the specific role of this enzyme in various biological processes. However, N-benzyl-6-(3,4-dimethyl-1-piperazinyl)[1,2,5]oxadiazolo[3,4-b]pyrazin-5-amine has some limitations, including its potential toxicity and the need for careful dosing to avoid non-specific effects.

Future Directions

There are many potential future directions for research involving N-benzyl-6-(3,4-dimethyl-1-piperazinyl)[1,2,5]oxadiazolo[3,4-b]pyrazin-5-amine and sGC inhibitors. One area of interest is the development of more potent and selective sGC inhibitors for use in therapeutic applications. Another area of interest is the investigation of the role of sGC in various disease processes, including cancer, inflammation, and neurodegenerative disorders. Additionally, researchers may explore the potential use of sGC inhibitors in combination with other drugs to enhance their therapeutic effects.

Synthesis Methods

N-benzyl-6-(3,4-dimethyl-1-piperazinyl)[1,2,5]oxadiazolo[3,4-b]pyrazin-5-amine can be synthesized through a multi-step process involving the reaction of different chemical compounds. One of the commonly used methods involves the reaction of 3,4-dimethyl-1-piperazinecarboxylic acid with benzyl chloroformate to form N-benzyl-3,4-dimethyl-1-piperazinecarboxamide, which is then reacted with 5-amino-3,4-dimethyl-1,2-oxazole to form N-benzyl-6-(3,4-dimethyl-1-piperazinyl)[1,2,5]oxadiazolo[3,4-b]pyrazin-5-amine.

Scientific Research Applications

N-benzyl-6-(3,4-dimethyl-1-piperazinyl)[1,2,5]oxadiazolo[3,4-b]pyrazin-5-amine has been extensively used in scientific research to study the role of sGC in various biological processes, including vascular smooth muscle relaxation, platelet aggregation, and neurotransmitter release. It has also been used to investigate the potential therapeutic effects of sGC inhibitors in various diseases, such as pulmonary hypertension, heart failure, and erectile dysfunction.